Cas no 1194508-28-5 (2-Benzyl-2,6-diazaspiro[3.3]heptane)

• Product Name: 2-Benzyl-2,6-diazaspiro[3.3]heptane
• CAS No: 1194508-28-5
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD16877056
• CID: 834658
• PubChem ID: 46835575
• Update Time: 2025-05-20

2-Benzyl-2,6-diazaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2,6-diazaspiro[3.3]heptane
• SB51374
• AKOS015840351
• 2-BENZYL-2,6-DIAZASPIRO[3.3]HEPTANE[1194508-28-5]
• 2,6-Diazaspiro[3.3]heptane, 2-(phenylmethyl)-
• CS-0183209
• 1194508-28-5
• SCHEMBL15985246
• EN300-332095
• 1194375-85-3
• MFCD16877056
• DTXSID40676485
• AS-36460
• DB-000831

• MDL： MFCD16877056
• Inchi： 1S/C12H16N2/c1-2-4-11(5-3-1)6-14-9-12(10-14)7-13-8-12/h1-5,13H,6-10H2
• InChI Key： BSGJWDYVBDFDFI-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2(CNC2)C1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Benzyl-2,6-diazaspiro[3.3]heptane

2-Benzyl-2,6-Diazaspiro[3.3]Heptane: A Comprehensive Overview

2-Benzyl-2,6-diazaspiro[3.3]heptane, also known by its CAS number 1194508-28-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the spirocyclic family, which are characterized by their unique structural features where two rings are joined by a single atom. The presence of nitrogen atoms in the spirocyclic framework further enhances its chemical versatility and potential applications.

The structure of 2-benzyl-2,6-diazaspiro[3.3]heptane consists of a seven-membered ring system with two nitrogen atoms at positions 2 and 6. The benzyl group attached at position 2 introduces aromaticity and hydrophobicity, which can influence the compound's reactivity and solubility properties. Recent studies have highlighted the importance of such structural features in drug design, where spirocyclic compounds are increasingly being explored for their potential as bioactive agents.

One of the most notable aspects of 2-benzyl-2,6-diazaspiro[3.3]heptane is its synthetic accessibility. Researchers have developed efficient methodologies to synthesize this compound, often employing palladium-catalyzed coupling reactions or organocatalytic approaches. These methods not only ensure high yields but also allow for functional group diversification, making it possible to tailor the compound's properties for specific applications.

In terms of applications, 2-benzyl-2,6-diazaspiro[3.3]heptane has shown promise in the pharmaceutical industry. Its spirocyclic structure provides a rigid framework that can be advantageous in drug design, particularly for targeting specific biological pathways. Recent studies have demonstrated its potential as a kinase inhibitor, suggesting its role in anticancer therapies. Additionally, its nitrogen atoms can act as hydrogen bond donors or acceptors, further enhancing its bioactivity.

The electronic properties of 2-benzyl-2,6-diazaspiro[3.3]heptane make it an interesting candidate for use in electronic materials. Its conjugated system and nitrogen atoms contribute to its ability to act as a semiconductor material in organic electronics. This has led to investigations into its potential use in organic light-emitting diodes (OLEDs) and flexible electronics.

From a mechanistic standpoint, the reactivity of 2-benzyl-2,6-diazaspiro[3.3]heptane is influenced by its spirocyclic architecture and the presence of nitrogen atoms. Computational studies have revealed that the compound exhibits unique electronic transitions and charge transport properties, which are critical for its performance in electronic devices.

In conclusion, 2-benzyl-2,6-diazaspiro[3.3]heptane, with its CAS number 1194508-28-5, represents a versatile compound with diverse applications across multiple disciplines. Its structural features and chemical properties make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.